4-Fluorobenzoic Anhydride
Overview
Description
4-Fluorobenzoic Anhydride is a chemical compound that belongs to the class of benzoic acids and derivatives. It has a molecular formula of C14H8F2O3 . It is used as a pharmaceutical intermediate .
Synthesis Analysis
The synthesis of 4-Fluorobenzoic Anhydride involves the addition of TsCl (0.5 mmol, 0.10 g) to the mixture of carboxylic acid (1 mmol) and K2CO3 (1.5 mmol, 0.20 g) in dry CH3CN (5 mL). The reaction mixture is stirred at room temperature for an appropriate time (20-180 min) until the TsCl is no longer detectable by TLC .
Molecular Structure Analysis
The molecular structure of 4-Fluorobenzoic Anhydride consists of a benzene ring with a fluorine atom and an anhydride group attached to it .
Chemical Reactions Analysis
The chemical reactions involving 4-Fluorobenzoic Anhydride are related to its use as a pharmaceutical intermediate. For instance, it is known to react with benzoylthiophenes, which are allosteric enhancers (AE) of agonist activity at the A1 adenosine receptor .
Physical And Chemical Properties Analysis
4-Fluorobenzoic Anhydride has a molecular weight of 262.21 . It has a density of 1.3±0.1 g/cm3, a boiling point of 382.8±27.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.9 mmHg at 25°C . It is sparingly soluble in water .
Scientific Research Applications
Pharmaceutical Intermediate
4-Fluorobenzoic Anhydride is used as a pharmaceutical intermediate . This means it is used in the synthesis of various pharmaceutical drugs. The exact drugs it is used to produce can vary widely depending on the specific reactions it is involved in.
Allosteric Enhancers
The compound has been found to be an allosteric enhancer (AE) of agonist activity at the A1 adenosine receptor . Allosteric enhancers are compounds that bind to a site on a receptor separate from the active site and enhance the receptor’s response to its agonist. This makes 4-Fluorobenzoic Anhydride potentially useful in research related to these receptors and the physiological processes they are involved in.
Solubility Research
4-Fluorobenzoic Anhydride is sparingly soluble in water . This property can make it useful in research related to solubility and the factors that influence it. It could also potentially be used in the development of methods for increasing the solubility of similar compounds.
Safety and Handling Research
The compound is incompatible with oxidizing agents . This makes it potentially useful in research related to chemical safety and handling, particularly in the context of preventing unwanted reactions.
Mechanism of Action
Target of Action
It is known that anhydrides, in general, are reactive towards nucleophiles due to the presence of an electrophilic carbonyl group .
Mode of Action
The mode of action of 4-Fluorobenzoic Anhydride involves a nucleophilic attack on the carbonyl group, followed by the removal of a leaving group . This is a common mechanism for anhydrides, which are carboxylic acid derivatives .
Biochemical Pathways
A study has shown that bacteria can degrade 4-fluorobenzoate, a related compound, via a new pathway involving 4-hydroxybenzoate and 3,4-dihydroxybenzoate .
Pharmacokinetics
4-Fluorobenzoic Anhydride is sparingly soluble in water (0.26 g/L at 25°C) .
Result of Action
It is used as a pharmaceutical intermediate, suggesting it plays a role in the synthesis of more complex compounds .
Safety and Hazards
Future Directions
4-Fluorobenzoic Anhydride is a valuable pharmaceutical intermediate and its future directions are likely to be influenced by the development of new pharmaceutical compounds.
Relevant Papers
One relevant paper discusses the antituberculosis activity of hydrazones derived from 4-fluorobenzoic acid hydrazide . Another paper discusses the impact of the choice of alkane deposition solvent on 4-fluorobenzoic acid .
properties
IUPAC Name |
(4-fluorobenzoyl) 4-fluorobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8F2O3/c15-11-5-1-9(2-6-11)13(17)19-14(18)10-3-7-12(16)8-4-10/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BBLXFRIGTQYGOT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)OC(=O)C2=CC=C(C=C2)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8F2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10342180 |
Source
|
| Record name | 4-Fluorobenzoic Anhydride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10342180 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluorobenzoic Anhydride | |
CAS RN |
25569-77-1 |
Source
|
| Record name | 4-Fluorobenzoic Anhydride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10342180 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-FLUOROBENZOIC ANHYDRIDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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